Cas no 2260931-48-2 (2-Oxabicyclo[2.1.1]hexan-4-amine)

• Product Name: 2-Oxabicyclo[2.1.1]hexan-4-amine
• CAS No: 2260931-48-2
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 5294783
• Update Time: 2026-03-10

2-Oxabicyclo[2.1.1]hexan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexan-4-amine

• Inchi： 1S/C5H9NO/c6-5-1-4(2-5)7-3-5/h4H,1-3,6H2
• InChI Key： DSSBJDATWRZQHE-UHFFFAOYSA-N
• SMILES： C12CC(N)(C1)CO2

Additional information on 2-Oxabicyclo[2.1.1]hexan-4-amine

Introduction to 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2)

2-Oxabicyclo[2.1.1]hexan-4-amine, identified by its Chemical Abstracts Service (CAS) number 2260931-48-2, is a highly intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic amine features a unique structural framework consisting of a seven-membered oxygen-containing ring fused with a six-membered carbon ring, making it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) imparts distinct chemical and pharmacological properties that make it an attractive scaffold for drug design. The presence of the oxabicyclic core enhances the compound's rigidity, which can be leveraged to optimize binding interactions with biological targets. Additionally, the amine functional group at the 4-position provides a versatile site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in oxabicyclic compounds due to their potential applications in treating various diseases, including neurological disorders and cancer. The structural motif of 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) has been explored in several preclinical studies, demonstrating promising results in terms of bioavailability and target engagement. These findings have spurred further research into understanding the mechanistic aspects of this compound and its derivatives.

One of the most compelling aspects of 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) is its ability to modulate biological pathways through selective interaction with specific enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in cancer progression and inflammation. The precise three-dimensional arrangement of atoms within the oxabicyclic core allows for high-affinity binding to these targets, making it a valuable tool for structure-based drug design.

The synthesis of 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) presents both challenges and opportunities for synthetic chemists. The construction of the oxabicyclic framework requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalytic transformations, have significantly improved the accessibility of this compound, facilitating its exploration in medicinal chemistry.

Recent research has also highlighted the potential of 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) as a scaffold for developing enzyme inhibitors with therapeutic relevance. For example, derivatives of this compound have shown promise in inhibiting monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. By fine-tuning the substituents on the bicyclic core, researchers can modulate the enzyme's activity while minimizing off-target effects.

The pharmacokinetic properties of 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that 2-Oxabicyclo[2.1.1]hexan-4-amine exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and moderate metabolic clearance rates.

In conclusion, 2-Oxabicyclo[2.1.1]hexan-4-amine (CAS No: 2260931-48-2) represents a fascinating compound with significant potential in drug discovery and development. Its unique structural features and promising pharmacological properties make it a valuable asset for medicinal chemists seeking to develop novel therapeutics targeting various diseases.